Phytocannabinoid Mixture 10 (CRM)
Description
Phytocannabinoid Mixture 10 (CRM), developed by Cayman Chemical Co., is a certified reference material (CRM) containing a precise blend of phytocannabinoids derived from Cannabis sativa. This mixture includes Δ9-tetrahydrocannabinol (Δ9-THC), Δ8-tetrahydrocannabinol (Δ8-THC), tetrahydrocannabinolic acid (THCA), cannabidiol (CBD), cannabidiolic acid (CBDA), cannabigerol (CBG), and other minor cannabinoids . Each compound is standardized at 250 µg/mL in acetonitrile, with certified values traceable to SI units and accompanied by expanded uncertainty measurements. The product complies with ISO/IEC 17025 and ISO 17034 standards, ensuring its suitability for quantitative analysis in forensic, clinical, and research applications .
Analytical certificates provided with the CRM detail retention times, chromatographic conditions (e.g., HPLC-UV at 220 nm), and calibration curves (e.g., CBDA: y = 15,844x − 2,893.9, r² = 0.9997), enabling precise quantification in complex matrices such as hemp seed oil or biological samples . Stability studies confirm its integrity for ≥1 year when stored at −20°C .
Properties
Origin of Product |
United States |
|---|
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Phytocannabinoid Mixture 11 (CRM)
Phytocannabinoid Mixture 11 (CRM), also from Cayman Chemical Co., shares similarities with Mixture 10 but includes additional compounds such as cannabicitran (CBT) and tetrahydrocannabivarin (THCV) . Both mixtures are validated for HPLC-UV, LC-MS, and GC-MS analyses, but Mixture 11 has been specifically optimized for detecting trace impurities in synthetic cannabinoid preparations . Retention times for shared compounds (e.g., CBD: 3.901 min, THCA: 7.604 min) align across both CRMs, ensuring methodological consistency . However, Mixture 11 is DEA-exempt and tailored for forensic laboratories, whereas Mixture 10 is marketed toward broader research applications .
| Parameter | Phytocannabinoid Mixture 10 | Phytocannabinoid Mixture 11 |
|---|---|---|
| Key Compounds | Δ9-THC, CBD, CBG, THCA | Δ9-THC, CBD, THCV, CBT |
| Certification Standards | ISO/IEC 17025, ISO 17034 | ISO/IEC 17025, ISO 17034 |
| Stability | ≥1 year at −20°C | ≥1 year at −20°C |
| Primary Application | General research, hemp analysis | Forensic analysis, impurity profiling |
| Regulatory Status | DEA-exempt | DEA-exempt |
| Source | Cayman Chemical Co. | Cayman Chemical Co. |
Cannabis Terpene Mixtures (e.g., CannabisTerpenes Mixture 2)
Terpene CRMs, such as CannabisTerpenes Mixture 2, focus on non-cannabinoid volatile compounds (e.g., β-pinene, limonene) that modulate phytocannabinoid effects via the "entourage effect" . Unlike Phytocannabinoid Mixture 10, terpene CRMs require GC-MS analysis due to their volatility and are used to authenticate cannabis strains or assess product aroma profiles .
| Parameter | Phytocannabinoid Mixture 10 | CannabisTerpenes Mixture 2 |
|---|---|---|
| Compound Class | Cannabinoids | Terpenes |
| Analytical Method | HPLC-UV, LC-MS | GC-MS |
| Stability | ≥1 year at −20°C | ≥1 year at −20°C |
| Application | Potency testing | Strain authentication, aroma profiling |
Research and Regulatory Considerations
Phytocannabinoid Mixture 10’s superiority lies in its comprehensive certification, which includes homogeneity testing, stability monitoring, and metrological traceability—features absent in non-CRM standards . By contrast, synthetic cannabinoid CRMs face stricter distribution controls but are pivotal in advancing forensic capabilities .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
